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Compound of Interest

2,6-Pyridinedicarboxylic acid

Compound Name:

monomethyl ester

Cat. No.: B1308321

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-

Pyridinedicarboxylic acid monomethyl ester. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. The

information presented is based on the safety data for the closely related parent compound, 2,6-

Pyridinedicarboxylic acid, and established best practices for chemical waste management.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 2,6-Pyridinedicarboxylic

acid monomethyl ester is fundamental to its safe handling and disposal.

Property

Value

Chemical Formula

CsH7NO4[1][2]

Molecular Weight 181.15 g/mol [1][2]
Appearance White to off-white crystalline solid[1]
Soluble in polar organic solvents (e.g.,
Solubility methanol, ethanol); limited solubility in non-polar

solvents.[1]
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Il. Hazard Identification and Safety Precautions

This compound is considered a hazardous substance.[3] All personnel handling this chemical

must be aware of its potential hazards and take appropriate safety precautions.

Hazard

Description

Skin Irritation

Causes skin irritation.[4] May cause

sensitization by skin contact.[3]

Eye Irritation

Causes serious eye irritation.[3]

Respiratory Irritation

May cause respiratory irritation.

Ingestion

May be harmful if swallowed.[4]

Personal Protective Equipment (PPE):

Type

Specification

Eye Protection

Safety glasses with side shields or chemical

goggles.[3]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is
generated, a NIOSH-approved respirator may

be necessary.

lll. Spill and Waste Management Protocol

Immediate and appropriate response to spills and the systematic management of waste are

crucial for laboratory safety.

Experimental Protocol for Spill Neutralization and Cleanup:
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o Evacuate and Ventilate: Immediately evacuate the area of the spill and ensure adequate
ventilation.

» Don PPE: Before addressing the spill, all personnel must don the appropriate PPE as listed
in the table above.

o Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.
Place the swept material into a clearly labeled, sealed container for hazardous waste.

» Decontaminate the Area: Wipe the spill area with a damp cloth. All cleaning materials must
also be disposed of as hazardous waste.

e Wash Hands: Thoroughly wash hands with soap and water after cleanup is complete.

IV. Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2,6-
Pyridinedicarboxylic acid monomethyl ester.
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Disposal Workflow for 2,6-Pyridinedicarboxylic Acid Monomethyl Ester

Start: Unused or Waste
2,6-Pyridinedicarboxylic Acid Monomethyl Ester

'

Is the material contaminated?

No

Can it be recycled or reused?

Consult manufacturer for
recycling options.

Dispose of as hazardous chemical waste.

Package in a sealed, labeled container.

Store in a designated hazardous
waste accumulation area.

Arrange for pickup by a licensed
hazardous waste disposal facility.

Follow all local, state, and
federal regulations.

Click to download full resolution via product page
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Caption: Decision-making workflow for the proper disposal of 2,6-Pyridinedicarboxylic acid
monomethyl ester.

V. Step-by-Step Disposal Procedures
o Waste Identification and Segregation:

o 2,6-Pyridinedicarboxylic acid monomethyl ester waste should be collected in a
designated, properly labeled, and sealed container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

o Container Management:
o Use containers that are compatible with the chemical.

o Ensure containers are tightly closed when not in use to prevent the release of dust or
vapors.

o Label the container with "Hazardous Waste" and the full chemical name: "2,6-
Pyridinedicarboxylic acid monomethyl ester".

e Storage:

o Store the waste container in a designated hazardous waste accumulation area.

o This area should be well-ventilated, secure, and away from incompatible materials.
 Final Disposal:

o Dispose of the waste through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

o All waste disposal must be conducted in strict accordance with local, state, and federal
regulations.[3] Never dispose of this chemical down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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